Cas no 1468708-22-6 ((4-Ethyl-1,3-oxazol-5-yl)methanamine)

• Product Name: (4-Ethyl-1,3-oxazol-5-yl)methanamine
• CAS No: 1468708-22-6
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD32740293
• CID: 5616734
• PubChem ID: 82418815
• Update Time: 2025-06-25

(4-Ethyl-1,3-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-ethyloxazol-5-yl)methanamine
• 5-Oxazolemethanamine, 4-ethyl-
• (4-ethyl-1,3-oxazol-5-yl)methanamine
• 1468708-22-6
• EN300-3148487
• (4-Ethyl-1,3-oxazol-5-yl)methanamine

• MDL： MFCD32740293
• Inchi： 1S/C6H10N2O/c1-2-5-6(3-7)9-4-8-5/h4H,2-3,7H2,1H3
• InChI Key： CWBBWPSWZGRMMV-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1CN)CC

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on (4-Ethyl-1,3-oxazol-5-yl)methanamine

Introduction to (4-Ethyl-1,3-oxazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(4-Ethyl-1,3-oxazol-5-yl)methanamine) is a compound with the CAS number 1468708-22-6, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug development. The unique structural features of (4-Ethyl-1,3-oxazol-5-yl)methanamine make it a promising candidate for further investigation in various therapeutic areas.

The oxazole ring is a key structural motif in many bioactive molecules, contributing to their stability and interaction with biological targets. In particular, the presence of an ethyl group at the 4-position and a methanamine moiety at the 5-position introduces specific functional properties that can be exploited for medicinal chemistry applications. This compound has been studied for its potential role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

Recent research has highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the oxazole ring can exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The (4-Ethyl-1,3-oxazol-5-yl)methanamine derivative has shown particular promise in preclinical studies, where it has been found to interact with various biological targets with high specificity.

The synthesis of (4-Ethyl-1,3-oxazol-5-yl)methanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency of the synthetic route. These methods not only improve the overall yield but also allow for the introduction of additional functional groups, further expanding the potential applications of this compound.

In addition to its synthetic significance, (4-Ethyl-1,3-oxazol-5-yl)methanamine has been explored for its role in drug discovery pipelines. Its structural framework provides a versatile platform for designing molecules that can interact with specific biological targets. For instance, modifications to the ethyl group and the methanamine moiety can be made to fine-tune the pharmacological properties of the compound, making it more effective in treating various diseases.

The compound's potential as a lead molecule has been further supported by computational studies. Molecular docking simulations have been used to predict how (4-Ethyl-1,3-oxazol-5-yl)methanamine interacts with different proteins and enzymes. These studies have provided valuable insights into its binding affinity and mode of action, guiding the design of more potent derivatives.

Furthermore, (4-Ethyl-1,3-oxazol-5-yl)methanamine has been investigated for its role in addressing emerging challenges in drug development. The increasing prevalence of drug-resistant pathogens necessitates the discovery of novel therapeutic agents with unique mechanisms of action. The oxazole derivative has shown promise in this regard, exhibiting activity against both Gram-positive and Gram-negative bacteria.

The compound's ability to modulate biological pathways also makes it relevant in the field of precision medicine. By targeting specific molecular mechanisms underlying diseases, (4-Ethyl-1,3-oxazol-5-yl)methanamine could potentially be used to develop personalized treatments tailored to individual patients' needs. This approach aligns with the broader trend towards developing more targeted and effective therapeutic strategies.

In conclusion, (4-Ethyl-1,3-oxazol-5-yl)methanamine is a compound with significant potential in modern chemical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.